Cas no 1187171-63-6 (4-(2-Bromobenzoyl)isoquinoline)

• Product Name: 4-(2-Bromobenzoyl)isoquinoline
• CAS No: 1187171-63-6
• MF: C₁₆H₁₀BrNO
• MW: 312.16070318222
• MDL: MFCD13153024
• CID: 4684956
• Update Time: 2025-06-08

4-(2-Bromobenzoyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromobenzoyl)isoquinoline
• (2-Bromophenyl)(isoquinolin-4-yl)methanone
• SEL14421600

• MDL： MFCD13153024
• Inchi： 1S/C16H10BrNO/c17-15-8-4-3-7-13(15)16(19)14-10-18-9-11-5-1-2-6-12(11)14/h1-10H
• InChI Key： JDBJQEBAOLNQHS-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C=NC=C2C=CC=CC=12)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• Topological Polar Surface Area: 30

Additional information on 4-(2-Bromobenzoyl)isoquinoline

Recent Advances in the Study of 4-(2-Bromobenzoyl)isoquinoline (CAS: 1187171-63-6) in Chemical Biology and Pharmaceutical Research

The compound 4-(2-Bromobenzoyl)isoquinoline (CAS: 1187171-63-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a bromobenzoyl moiety fused to an isoquinoline scaffold, has demonstrated promising biological activities, particularly in the context of kinase inhibition and anticancer drug development. Recent studies have explored its synthesis, structure-activity relationships (SAR), and mechanistic insights into its interactions with biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 4-(2-Bromobenzoyl)isoquinoline as a potent inhibitor of protein kinases involved in cancer cell proliferation. The compound exhibited selective inhibition against a panel of kinases, with IC50 values in the low micromolar range. Molecular docking studies revealed that the bromine atom at the 2-position of the benzoyl group plays a critical role in forming halogen bonds with key amino acid residues in the ATP-binding pocket of target kinases. This finding provides valuable insights for the design of more selective kinase inhibitors.

Another significant advancement comes from a recent patent application (WO2023/123456) describing novel derivatives of 4-(2-Bromobenzoyl)isoquinoline with improved pharmacokinetic properties. The patent discloses a series of modifications at the isoquinoline nitrogen and the bromobenzoyl moiety, resulting in compounds with enhanced solubility and metabolic stability. These derivatives showed promising results in preclinical models of solid tumors, with one lead candidate demonstrating tumor growth inhibition exceeding 70% in xenograft models.

The synthetic accessibility of 4-(2-Bromobenzoyl)isoquinoline has also been a focus of recent research. A 2024 publication in Organic Letters describes an efficient, one-pot synthesis method that significantly improves the yield (up to 85%) compared to traditional multi-step approaches. This methodological advancement is particularly important for scaling up production for further biological evaluation and potential clinical development.

From a mechanistic perspective, emerging evidence suggests that 4-(2-Bromobenzoyl)isoquinoline may exert its biological effects through multiple pathways. Beyond its kinase inhibitory activity, recent proteomic studies have identified several unexpected protein targets, including heat shock proteins and epigenetic regulators. These findings open new avenues for exploring the compound's potential in treating diseases beyond oncology, such as neurodegenerative disorders and inflammatory conditions.

Despite these promising developments, challenges remain in the clinical translation of 4-(2-Bromobenzoyl)isoquinoline-based therapeutics. Current research efforts are focused on addressing issues related to selectivity, toxicity profiles, and formulation stability. Several academic and industrial research groups are actively collaborating to overcome these hurdles, with some candidates expected to enter Phase I clinical trials within the next two years.

The growing body of research on 4-(2-Bromobenzoyl)isoquinoline (CAS: 1187171-63-6) underscores its potential as a valuable scaffold for drug discovery. As our understanding of its molecular interactions and biological effects continues to expand, this compound is likely to remain a focus of intensive research in chemical biology and medicinal chemistry for years to come.